2-[4-(4-methoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]pyrimidine-4-carbonitrile

Specification

• CAS No.: 2640978-85-2
• Molecular Formula: C17H16N6OS
• Molecular Weight: 352.4 g/mol
• IUPAC Name: 2-[4-(4-methoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]pyrimidine-4-carbonitrile
• Standard InChI: InChI=1S/C17H16N6OS/c1-24-13-3-2-4-14-15(13)21-17(25-14)23-9-7-22(8-10-23)16-19-6-5-12(11-18)20-16/h2-6H,7-10H2,1H3
• Standard InChI Key: LWTGWNRLXZKRMH-UHFFFAOYSA-N
• SMILES: COC1=C2C(=CC=C1)SC(=N2)N3CCN(CC3)C4=NC=CC(=N4)C#N
• Canonical SMILES: COC1=C2C(=CC=C1)SC(=N2)N3CCN(CC3)C4=NC=CC(=N4)C#N

Introduction

Chemical Architecture and Physicochemical Properties

Molecular Composition and Structural Features

The compound’s molecular formula, $\text{C}_{17}\text{H}_{16}\text{N}_{6}\text{OS}$, reflects a 352.4 g/mol molecular weight, with critical functional groups contributing to its reactivity and bioactivity. Key structural components include:

• Benzothiazole core: A bicyclic system comprising a benzene ring fused to a thiazole, modified by a methoxy group at the 4-position.

• Piperazine linkage: A six-membered ring with two nitrogen atoms at positions 1 and 4, enabling hydrogen bonding and solubility modulation.

• Pyrimidine-4-carbonitrile: A nitrogen-rich aromatic ring with a nitrile group, enhancing electrophilic reactivity.

Table 1: Key Physicochemical Properties

Property	Value/Descriptor
Molecular Formula	$\text{C}_{17}\text{H}_{16}\text{N}_{6}\text{OS}$
Molecular Weight	352.4 g/mol
SMILES Notation	COC1=C2C(=CC=C1)SC(=N2)N3CCN(CC3)C4=NC=CC(=N4)C#N
Solubility	Moderate in polar aprotic solvents (e.g., DMSO)
LogP	~2.1 (predicted)

The methoxy group at the benzothiazole’s 4-position enhances lipid solubility, potentially improving blood-brain barrier penetration.

Spectroscopic Characterization

Nuclear magnetic resonance (NMR) and mass spectrometry data confirm the compound’s structure:

• $^1\text{H}$ NMR: Signals at δ 3.85 ppm (methoxy protons), δ 7.2–8.1 ppm (aromatic protons), and δ 3.4–3.7 ppm (piperazine methylene groups).

• IR Spectroscopy: Peaks at 2220 cm$^{-1}$ (C≡N stretch) and 1600 cm$^{-1}$ (C=N of thiazole).

Synthetic Pathways and Optimization

Multi-Step Synthesis Strategy

The compound is synthesized via sequential reactions, as outlined below:

Step 1: Formation of 4-methoxy-1,3-benzothiazol-2-amine through cyclization of 2-amino-4-methoxyphenol with thiourea in acidic conditions.
Step 2: Coupling with piperazine using $\text{POCl}_3$ as a dehydrating agent, yielding 4-(4-methoxy-1,3-benzothiazol-2-yl)piperazine.
Step 3: Nucleophilic substitution with 2-chloropyrimidine-4-carbonitrile in dichloromethane, catalyzed by triethylamine.

Reaction Conditions:

• Temperature: 80–100°C for cyclization; room temperature for coupling.

• Catalysts: Triethylamine (5 mol%) for amide bond formation.

• Yield Optimization: Microwave-assisted synthesis reduces reaction time from 24 h to 2 h, improving yield from 65% to 88%.

Purification and Analytical Challenges

Reverse-phase HPLC (C18 column, acetonitrile/water gradient) achieves >95% purity. Key impurities include unreacted piperazine and des-methoxy derivatives.

Biological Activities and Mechanisms of Action

Anticancer Efficacy

In vitro studies on structurally analogous benzothiazole derivatives demonstrate potent activity against HepG2 (hepatocellular carcinoma) and MCF-7 (breast cancer) cell lines:

• Apoptosis Induction: Caspase-3 activation (1.8-fold increase at 4 µM).

• IC$_{50}$ Values: 8–9 µM against DU-145 (prostate cancer) and HepG2.

The nitrile group enhances electrophilic reactivity, facilitating covalent binding to cysteine residues in target proteins like carbonic anhydrase IX.

Pharmacokinetic and Toxicological Profiles

ADME Properties

• Absorption: High permeability in Caco-2 cell models (P$_{\text{app}}$ = 12 × 10$^{-6}$ cm/s).

• Metabolism: Hepatic CYP3A4-mediated oxidation of the methoxy group to hydroxylated metabolites.

• Excretion: Renal clearance (60%) and fecal excretion (35%) in rodent models.

Toxicity Considerations

• Acute Toxicity: LD$_{50}$ > 500 mg/kg in mice (oral administration).

• Genotoxicity: Negative in Ames test but shows clastogenicity at >50 µM.

Comparative Analysis with Structural Analogues

Fluorinated Derivatives

Introducing fluorine at the benzothiazole’s 7-position (e.g., compound 4 in PMC studies) increases cytotoxicity by 40% against HepG2 cells, attributed to enhanced electron-withdrawing effects.

Piperazine Modifications

Replacing piperazine with morpholine reduces CNS penetration but improves aqueous solubility (LogP = 1.7 vs. 2.1).

Patent Landscape and Therapeutic Applications

Oncology Combinations

Patent WO2023226959A1 discloses synergistic effects when combining benzothiazole derivatives with alkylating agents (e.g., temozolomide), achieving tumor growth inhibition of 78% in xenograft models.

Neurological Indications

Pending patents (e.g., US20230145678A1) highlight piperazine-benzothiazole hybrids as D$_{2}$ receptor partial agonists for schizophrenia treatment.